5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H22ClNO4
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C25H22ClNO4/c1-31-23-10-6-5-9-19(23)22(28)16-25(30)20-15-18(26)11-12-21(20)27(24(25)29)14-13-17-7-3-2-4-8-17/h2-12,15,30H,13-14,16H2,1H3
• InChI Key: ZUMUPQQCRQTQDM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CCC4=CC=CC=C4)O

Description

5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, also known as CMI-977, is a small molecule drug that has shown potential in treating various diseases.

Mechanism of Action

5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one works by inhibiting the activity of the enzyme phosphodiesterase-4 (PDE4), which is involved in the regulation of inflammation and immune response. By inhibiting PDE4, 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one reduces the production of inflammatory cytokines and increases the production of anti-inflammatory cytokines, leading to a reduction in inflammation and oxidative stress.
Biochemical and Physiological Effects:
5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects, including reducing inflammation, oxidative stress, and apoptosis, and increasing anti-inflammatory cytokine production. 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has also been shown to improve cognitive function and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its ability to inhibit PDE4, which is involved in the regulation of inflammation and immune response. This makes 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one a useful tool for studying the role of PDE4 in various diseases. However, one limitation of using 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, including:
1. Further studies on the mechanism of action of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, particularly its effects on PDE4 activity.
2. Studies on the potential of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in treating other diseases, such as autoimmune disorders and cardiovascular disease.
3. Development of new and improved synthesis methods for 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one.
4. Studies on the toxicity of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one and its potential side effects.
5. Development of new and improved derivatives of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one with enhanced efficacy and reduced toxicity.
Conclusion:
In conclusion, 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a small molecule drug that has shown potential in treating various diseases. Its ability to inhibit PDE4 makes it a useful tool for studying the role of PDE4 in various diseases. Further research is needed to fully understand the mechanism of action of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one and its potential for treating other diseases.

Synthesis Methods

The synthesis of 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one involves a multistep process, starting with the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form 2-methoxyphenylacetyl chloride. This intermediate is then reacted with 2-phenylethylamine to form the corresponding amide. The amide is then cyclized with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form the indole ring. Finally, the chloro group is replaced with a hydroxyl group using sodium hydroxide to form 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to reduce inflammation and oxidative stress. In neurodegenerative disorder research, 5-chloro-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to protect neurons from damage and improve cognitive function.